Cas no 54025-90-0 (7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-(4-chlorophenyl)-3-methyl-)

• Product Name: 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-(4-chlorophenyl)-3-methyl-
• CAS No: 54025-90-0
• MF: C₁₁H₉ClN₄S
• MW: 264.733958959579
• CID: 355806
• PubChem ID: 684974
• Update Time: 2025-04-19

7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-(4-chlorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-(4-chlorophenyl)-3-methyl-
• 6-(4-chlorophenyl)-3-methyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• AG-205/37081127
• AKOS001633776
• 54025-90-0
• EU-0005027
• HMS665E07
• ChemDiv1_027551
• DTXSID70350640

• Inchi： 1S/C11H9ClN4S/c1-7-13-14-11-16(7)15-10(6-17-11)8-2-4-9(12)5-3-8/h2-5H,6H2,1H3
• InChI Key： ZYILFWKURBQMAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CSC2=NN=C(C)N2N=1

Computed Properties

• Exact Mass: 264.02387
• Monoisotopic Mass: 264.0236452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 43.07